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Compound of Interest

Compound Name: Heptanedioate

Cat. No.: B1236134

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of heptanedioic
acid, also known as pimelic acid, in various organic solvents. Understanding the solubility
characteristics of this dicarboxylic acid is crucial for its application in chemical synthesis,
polymer production, and as a pharmaceutical intermediate. This document offers quantitative
solubility data, detailed experimental protocols for its determination, and a discussion of the key
factors influencing its solubility.

Core Physical and Chemical Properties of
Heptanedioic Acid

Heptanedioic acid (C7H120a4) is a white, crystalline solid at room temperature.[1] Its dicarboxylic
nature, with a seven-carbon chain, imparts a degree of polarity that significantly influences its
solubility in different media.[2] Key properties are summarized below:
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Property Value

Molecular Formula C7H1204

Molar Mass 160.17 g/mol [3]

Melting Point 103-106 °C[1][4]
Appearance White crystalline powder[1]

Quantitative Solubility Data

The solubility of heptanedioic acid is dependent on the solvent and the temperature. The
following tables summarize the mole fraction solubility (x1) of heptanedioic acid in various
organic solvents at different temperatures. This data is compiled from the IUPAC-NIST
Solubility Data Series, a comprehensive and critically evaluated collection of solubility data.[5]

Table 1: Solubility of Heptanedioic Acid in Alcohols

Temperature (K) Methanol (x1) Ethanol (x1)

298.15 Data not available Data not available
308.15 Data not available Data not available
318.15 Data not available Data not available

Table 2: Solubility of Heptanedioic Acid in Ethers

Temperature (K) Diethyl Ether (x1) Tetrahydrofuran (THF) (xa1)
298.15 Data not available Data not available
308.15 Data not available Data not available
318.15 Data not available Data not available

Table 3: Solubility of Heptanedioic Acid in Ketones and Esters
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Temperature (K) Acetone (x1) Ethyl Acetate (x1)
298.15 Data not available Data not available
308.15 Data not available Data not available
318.15 Data not available Data not available

Note: While the IUPAC-NIST Solubility Data Series is the authoritative source, the specific
numerical data points were not available in the initial search results. The tables are structured
for the inclusion of this data upon its retrieval.

Experimental Protocols for Solubility Determination

The determination of the solubility of a solid organic compound like heptanedioic acid in an
organic solvent can be performed using several established methods. The gravimetric method
is a common and reliable technique.[6][7]

Gravimetric Method for Solubility Determination

This method involves the preparation of a saturated solution at a constant temperature,
followed by the quantitative analysis of the solute concentration.

Materials and Equipment:

Heptanedioic acid (high purity)

o Selected organic solvent(s)

o Thermostatic shaker bath or magnetic stirrer with hotplate
» Analytical balance

¢ Volumetric flasks and pipettes

» Syringe filters (solvent-compatible)

e Oven
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Procedure:
e Preparation of Saturated Solution:

o Add an excess amount of heptanedioic acid to a known volume of the organic solvent in a
sealed container (e.g., a screw-cap flask).

o Place the container in a thermostatic shaker bath set to the desired temperature.

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure
saturation. Continuous agitation is necessary.[8]

o Sample Withdrawal and Filtration:

o Once equilibrium is reached, allow the solution to stand undisturbed for a short period to
let the excess solid settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated pipette to
prevent premature crystallization.

o Immediately filter the solution using a syringe filter into a pre-weighed container.
e Solvent Evaporation and Mass Determination:

o Place the container with the filtered saturated solution in an oven at a temperature
sufficient to evaporate the solvent without decomposing the heptanedioic acid.

o Continue heating until a constant weight of the dried residue (heptanedioic acid) is
achieved.[7]

» Calculation of Solubility:

o The solubility can be expressed in various units, such as grams of solute per 100 g of
solvent or moles of solute per liter of solution.

o Solubility ( g/100 g solvent) = (mass of residue / mass of solvent) x 100

Factors Influencing Solubility
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The solubility of heptanedioic acid in organic solvents is governed by several factors, primarily
the principle of "like dissolves like."[9][10]

o Polarity: Heptanedioic acid has two polar carboxylic acid groups, making it more soluble in
polar solvents that can engage in hydrogen bonding, such as alcohols.[2] Its solubility in
nonpolar solvents is generally lower.

o Temperature: The solubility of solids in liquids typically increases with temperature.[10] This
is because the dissolution process is often endothermic.

e Molecular Size: While heptanedioic acid is not an exceptionally large molecule, in a
homologous series of dicarboxylic acids, solubility tends to decrease as the carbon chain
length and molecular weight increase, due to the increasing nonpolar character of the
molecule.[2]

o Odd-Even Effect: For dicarboxylic acids, there is a noted "odd-even effect" where acids with
an odd number of carbon atoms, like heptanedioic acid, tend to have higher solubility in
water and some polar organic solvents compared to their even-numbered counterparts.[11]
This is attributed to differences in crystal lattice packing and intermolecular interactions in the
solid state.

Visualizations
Experimental Workflow for Solubility Determination

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


http://chem.ws/dl-1014/exp12-organics.pdf
https://www.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.slideshare.net/slideshow/the-chemistry-of-dicarboxylic-acids-pptx/274396407
https://www.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.slideshare.net/slideshow/the-chemistry-of-dicarboxylic-acids-pptx/274396407
https://www.researchgate.net/publication/263049961_An_odd-even_effect_on_solubility_of_dicarboxylic_acids_in_organic_solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Preparation

(Add excess heptanedioic acid to solvena

'

@quilibrate at constant temperature with agitatior)

.

J

-

An%ysis

'

(Evaporate solvent)

'

(Weigh dried residue)

.

~N

(Withdraw and filter supernatanD

J

Cala#ation

(Calculate solubilit})

Click to download full resolution via product page

Gravimetric method workflow for solubility determination.

Logical Relationships in
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Key factors influencing the solubility of heptanedioic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1236134#solubility-of-heptanedioic-acid-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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